Cas no 137836-88-5 (1,3-Diisopropyl-1H-imidazolium Hydroxide)

• Product Name: 1,3-Diisopropyl-1H-imidazolium Hydroxide
• CAS No: 137836-88-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 1065095
• PubChem ID: 22451113
• Update Time: 2025-11-01

1,3-Diisopropyl-1H-imidazolium Hydroxide Chemical and Physical Properties

Names and Identifiers

• 1,3-Diisopropyl-1H-imidazolium Hydroxide
• 1,3-Bis(1-Methylethyl)-1H-iMidazoliuM Hydroxide
• 1,3-di(propan-2-yl)imidazol-1-ium,hydroxide
• 1,3-di(propan-2-yl)imidazol-1-ium;hydroxide
• HXGZXUVDQQOSAR-UHFFFAOYSA-M
• DB-250058
• 1,3-Bis(1-methylethyl)-1H-imidazolium Hydroxide;
• J-007064
• SCHEMBL1702826
• 1H-Imidazolium, 1,3-bis(1-methylethyl)-, hydroxide (1:1)
• 137836-88-5

• Inchi： 1S/C9H17N2.H2O/c1-8(2)10-5-6-11(7-10)9(3)4;/h5-9H,1-4H3;1H2/q+1;/p-1
• InChI Key： HXGZXUVDQQOSAR-UHFFFAOYSA-M
• SMILES： [OH-].[N+]1(C=CN(C=1)C(C)C)C(C)C

Computed Properties

• Exact Mass: 170.14200
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.8Ų

Experimental Properties

• PSA: 31.87000
• LogP: 1.76060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,3-Diisopropyl-1H-imidazolium Hydroxide

Introduction to 1,3-Diisopropyl-1H-imidazolium Hydroxide (CAS No. 137836-88-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-Diisopropyl-1H-imidazolium Hydroxide, identified by the CAS number 137836-88-5, represents a significant advancement in the realm of chemical biology and pharmaceutical research. As a derivative of imidazolium salts, this compound has garnered attention due to its unique structural properties and versatile applications in drug discovery, catalysis, and material science. The imidazolium core, characterized by its nitrogen-rich heterocyclic structure, provides a stable framework that can be modified to enhance specific functionalities, making it an invaluable tool for synthetic chemists and biologists alike.

Recent studies have highlighted the potential of 1,3-Diisopropyl-1H-imidazolium Hydroxide as a catalyst in organic transformations, particularly in the synthesis of complex molecules. Its ability to stabilize reactive intermediates and facilitate high-yield reactions has made it a preferred choice in industrial and academic laboratories. Moreover, the hydroxide moiety attached to the imidazolium ring introduces basicity, which can be leveraged in various biochemical processes, including the modification of biomolecules and the development of novel enzyme inhibitors.

In the context of pharmaceutical research, 1,3-Diisopropyl-1H-imidazolium Hydroxide has been explored as a component in prodrug formulations. The compound’s ability to form stable complexes with other bioactive molecules suggests its utility in enhancing drug delivery systems. By integrating this imidazolium derivative into prodrug matrices, researchers aim to improve solubility, bioavailability, and targeted release profiles of therapeutic agents. This approach has shown promise in preclinical trials for treating various metabolic and inflammatory disorders.

The structural versatility of 1,3-Diisopropyl-1H-imidazolium Hydroxide also extends to its role as a ligand in coordination chemistry. The imidazolium ring can coordinate with transition metals, forming complexes that exhibit catalytic activity in cross-coupling reactions and oxidation processes. These metal-organic frameworks have been utilized in the synthesis of fine chemicals and pharmaceutical intermediates, demonstrating high efficiency and selectivity. The development of such catalytic systems aligns with the growing demand for sustainable and green chemistry practices.

Another emerging application of 1,3-Diisopropyl-1H-imidazolium Hydroxide is in the field of materials science, particularly as a precursor for ionic liquids (ILs). Ionic liquids are liquid salts at low melting points, known for their unique properties such as high thermal stability and tunable solvation capabilities. The imidazolium-based ILs derived from this compound have been investigated for their potential use in energy storage devices, separation processes, and as greener alternatives to traditional organic solvents. Preliminary results indicate that these ILs exhibit superior performance in electrochemical applications compared to conventional solvents.

The biocompatibility of 1,3-Diisopropyl-1H-imidazolium Hydroxide has also been a focus of recent research. Studies have demonstrated its low toxicity profile when tested on various cell lines, suggesting its suitability for biomedical applications. Researchers are exploring its use as a cofactor for enzymes or as a stabilizing agent in protein formulations. Additionally, the compound’s ability to form hydrogels has opened new avenues in tissue engineering and drug delivery systems. These hydrogels can be designed to mimic natural extracellular matrices, providing scaffolds for cell growth and controlled release of therapeutic agents.

From an industrial perspective, the synthesis of 1,3-Diisopropyl-1H-imidazolium Hydroxide presents an interesting challenge due to its complex structure. However， advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to produce this compound with higher yields and purity levels. These innovations not only streamline the production process but also reduce costs associated with purification steps.

The future prospects of 1,3-Diisopropyl-1H-imidazolium Hydroxide are vast and multifaceted. As research continues to uncover new applications across various disciplines，this compound is poised to play a pivotal role in advancing chemical biology and pharmaceutical sciences。 Its unique combination of structural features， reactivity，and biocompatibility makes it an indispensable tool for scientists worldwide。 Whether used as a catalyst， ligand， or biomaterial， 1，3-Diisopropyl-1H-imidazolium Hydroxide exemplifies the innovative potential that arises from interdisciplinary collaboration between chemistry， biology，and materials science。